Cas no 766538-83-4 ((S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one)

(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one is a chiral intermediate with significant utility in asymmetric synthesis and pharmaceutical applications. Its key structural features include a pyrrolidin-2-one core and a dioxolane-protected diol moiety, which enhance its versatility as a building block for complex organic molecules. The stereochemical purity of this compound ensures high selectivity in reactions, making it valuable for the synthesis of enantiomerically pure compounds. Its stability under various reaction conditions and compatibility with common synthetic methodologies further contribute to its broad applicability. This compound is particularly useful in the preparation of bioactive molecules, including potential drug candidates, where precise stereocontrol is critical.

(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one structure

766538-83-4 structure

Product Name:(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one

CAS No:766538-83-4

MF:C₉H₁₅NO₃

MW:185.220302820206

MDL:MFCD17926426

CID:4823107

Update Time:2025-08-01

(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (S)-4-((S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)PYRROLIDIN-2-ONE
- (4S)-4-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]pyrrolidin-2-one
- rel-(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-yl)pyrrolidin-2-one
- (S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one
- MDL： MFCD17926426
- Inchi： 1S/C9H15NO3/c1-9(2)12-5-7(13-9)6-3-8(11)10-4-6/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7+/m0/s1
- InChI Key： TZBPZBWOSCIJOZ-NKWVEPMBSA-N
- SMILES： O1C(C)(C)OC[C@@H]1[C@H]1CC(NC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 227
XLogP3: -0.2
Topological Polar Surface Area: 47.6

(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one Security Information

Signal Word：Warning
Hazard Statement： H302;H317
Warning Statement： P280;P305+P351+P338
Storage Condition：2-8 °C

(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	61992-0.25/G	(S)-4-((S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)PYRROLIDIN-2-ONE	766538-83-4	97%	0.25g	$354	2023-09-16
AstaTech	61992-1/G	(S)-4-((S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)PYRROLIDIN-2-ONE	766538-83-4	97%	1g	$884	2023-09-16
Alichem	A109009565-1g	(S)-4-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)pyrrolidin-2-one	766538-83-4	97%	1g	$875.16	2023-09-01

(S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693

Additional information on (S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one

Research Briefing on (S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one (CAS: 766538-83-4)

The compound (S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one (CAS: 766538-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidinone derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including the dioxolane-protected diol and the pyrrolidinone ring, make it a versatile building block for asymmetric synthesis and drug development.

Recent studies have focused on optimizing the synthetic routes for (S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one to improve yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel enzymatic resolution method that achieved >99% ee, significantly enhancing the compound's utility in chiral drug synthesis. The study also highlighted the compound's stability under various reaction conditions, making it suitable for multi-step synthetic processes.

In pharmaceutical applications, research has explored the potential of this compound as a precursor for GABA receptor modulators. A recent patent application (WO2023056421) disclosed its use in the synthesis of novel neuroactive compounds with improved blood-brain barrier penetration. The protected diol functionality was found to be crucial for maintaining the desired pharmacological profile while allowing for subsequent derivatization.

Analytical characterization of 766538-83-4 has been advanced through recent developments in chiral HPLC and NMR techniques. A 2024 study in Analytical Chemistry presented a robust method for quantifying trace impurities in batches of this compound, addressing critical quality control requirements for pharmaceutical manufacturing. The method demonstrated excellent sensitivity with detection limits below 0.05% for all known process-related impurities.

The compound's role in medicinal chemistry continues to expand, with several research groups investigating its incorporation into protease inhibitor scaffolds. Preliminary results from a multi-center study suggest that derivatives of (S)-4-((S)-2,2-Dimethyl-1,3-dioxolan-4-YL)pyrrolidin-2-one show promising activity against SARS-CoV-2 main protease, with IC50 values in the low micromolar range. These findings were presented at the 2024 American Chemical Society National Meeting.

From a commercial perspective, the global market for 766538-83-4 is projected to grow at a CAGR of 8.2% from 2024 to 2030, according to a recent industry report. This growth is driven by increasing demand for chiral intermediates in pharmaceutical manufacturing and the compound's expanding applications in CNS drug development. Several contract manufacturing organizations have announced capacity expansions specifically for this compound and its derivatives.

Future research directions include exploring the compound's potential in targeted drug delivery systems and its application in continuous flow chemistry platforms. A collaborative project between academic and industrial researchers is currently investigating the use of 766538-83-4 in the synthesis of next-generation kinase inhibitors, with preliminary results expected in Q4 2024.